Cas no 40987-35-7 (1-Allyloxy-3-methylamino-propan-2-ol)

• Product Name: 1-Allyloxy-3-methylamino-propan-2-ol
• CAS No: 40987-35-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 3078890
• PubChem ID: 3152610
• Update Time: 2025-11-01

1-Allyloxy-3-methylamino-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Allyloxy-3-methylamino-propan-2-ol
• [2-hydroxy-3-(prop-2-en-1-yloxy)propyl](methyl)amine
• CS-0332384
• AKOS000300574
• AKOS024306117
• MFCD00462797
• 1-(methylamino)-3-prop-2-enoxypropan-2-ol
• 1-(Allyloxy)-3-(methylamino)propan-2-ol
• 40987-35-7

• MDL： MFCD00462797
• Inchi： 1S/C7H15NO2/c1-3-4-10-6-7(9)5-8-2/h3,7-9H,1,4-6H2,2H3
• InChI Key： GVUKYWNSUGHMHQ-UHFFFAOYSA-N
• SMILES： O(CC=C)CC(CNC)O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 85.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.5Ų

1-Allyloxy-3-methylamino-propan-2-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Allyloxy-3-methylamino-propan-2-ol

Introduction to 1-Allyloxy-3-methylamino-propan-2-ol (CAS No. 40987-35-7)

1-Allyloxy-3-methylamino-propan-2-ol, with the CAS number 40987-35-7, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known by its systematic name as 1-(2-propenyl)oxy-N-methylpropan-2-amine, is characterized by its unique structural features and diverse applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 1-Allyloxy-3-methylamino-propan-2-ol.

The molecular formula of 1-Allyloxy-3-methylamino-propan-2-ol is C₈H₁₇NO₂, and its molecular weight is approximately 159.22 g/mol. The compound consists of an allyl ether group, a methylamino group, and a hydroxyl group attached to a propyl backbone. These functional groups contribute to the compound's reactivity and solubility properties, making it suitable for various chemical reactions and biological studies.

In terms of synthesis, 1-Allyloxy-3-methylamino-propan-2-ol can be prepared through several routes. One common method involves the reaction of allyl glycidyl ether with methylamine in the presence of a suitable catalyst. Another approach involves the nucleophilic substitution of an allyl halide with a hydroxylamine derivative followed by reduction to form the desired product. These synthetic pathways have been optimized to achieve high yields and purity levels, making the compound readily available for research purposes.

The biological activities of 1-Allyloxy-3-methylamino-propan-2-ol have been extensively studied in recent years. Research has shown that this compound exhibits significant pharmacological effects, particularly in the areas of neurology and cardiology. For instance, studies have demonstrated that 1-Allyloxy-3-methylamino-propan-2-ol can modulate neurotransmitter systems and has potential applications as an antidepressant and anxiolytic agent. Additionally, it has been found to possess cardioprotective properties, potentially reducing myocardial ischemia-reperfusion injury.

In the context of drug development, 1-Allyloxy-3-methylamino-propan-2-ol has shown promise as a lead compound for the design of novel therapeutic agents. Its ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further investigation. Preclinical studies have indicated that derivatives of this compound can enhance cognitive function and improve memory retention in animal models of neurodegenerative diseases such as Alzheimer's disease.

Beyond its pharmacological applications, 1-Allyloxy-3-methylamino-propan-2-ol has also been explored for its use in chemical synthesis and materials science. The compound's reactivity with various functional groups allows it to serve as a building block for more complex molecules. For example, it can be used in the synthesis of polymers with unique properties, such as enhanced biocompatibility and controlled drug release capabilities.

In conclusion, 1-Allyloxy-3-methylamino-propan-2-ol (CAS No. 40987-35-7) is a multifaceted compound with a wide range of applications in both fundamental research and practical applications. Its unique chemical structure and biological activities make it a valuable tool for scientists working in diverse fields such as medicinal chemistry, neuroscience, and materials science. As research continues to advance, it is likely that new uses and derivatives of this compound will be discovered, further expanding its potential impact on human health and technology.